Cas no 1806895-27-1 (2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde
• CAS No: 1806895-27-1
• MF: C₈H₆ClF₂NO
• MW: 205.589148044586
• CID: 4868192
• Update Time: 2025-05-20

2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO/c1-4-5(8(10)11)2-12-7(9)6(4)3-13/h2-3,8H,1H3
• InChI Key： AZHLAVKRNVFFGE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

Recent Advances in the Study of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde (CAS: 1806895-27-1)

2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde (CAS: 1806895-27-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and herbicides, owing to its unique chemical structure that allows for versatile modifications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the efficacy of derivatives of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde in controlling fungal pathogens in crops. The research team synthesized a series of analogs and evaluated their antifungal activity against Fusarium graminearum, a major threat to wheat production. The results indicated that certain derivatives exhibited superior potency compared to existing commercial fungicides, suggesting their potential as next-generation agrochemicals.

In the pharmaceutical domain, a recent patent application (WO2023056789) disclosed the use of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde as a precursor in the synthesis of kinase inhibitors. The compound's aldehyde group serves as a critical functional handle for further chemical transformations, enabling the development of targeted therapies for cancer and inflammatory diseases. Preliminary in vitro studies showed promising inhibitory activity against specific kinase targets, paving the way for further preclinical evaluation.

Another significant advancement was reported in Organic Process Research & Development (2024), where researchers optimized the large-scale synthesis of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde. The team developed a cost-effective and environmentally friendly route, reducing the reliance on hazardous reagents and minimizing waste generation. This innovation is expected to facilitate the commercial production of the compound, meeting the growing demand from both agrochemical and pharmaceutical industries.

Despite these promising developments, challenges remain in the practical application of 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde. For instance, its stability under various environmental conditions and potential toxicity profiles require further investigation. Ongoing research is focused on addressing these issues, with the aim of maximizing the compound's utility while ensuring safety and sustainability.

In conclusion, 2-Chloro-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde continues to be a compound of significant interest in both agrochemical and pharmaceutical research. Its versatile chemistry and biological activity make it a valuable building block for the development of novel solutions to pressing challenges in crop protection and human health. Future studies are expected to explore its potential in other therapeutic areas, further expanding its applications.